4-[(6-Methylpyrazin-2-yl)oxy]benzoyl chloride CAS number and properties
4-[(6-Methylpyrazin-2-yl)oxy]benzoyl chloride CAS number and properties
Executive Summary & Chemical Identity
4-[(6-Methylpyrazin-2-yl)oxy]benzoyl chloride is a specialized heterocyclic building block primarily utilized in the synthesis of Glucokinase Activators (GKAs) , a class of therapeutic agents for Type 2 Diabetes Mellitus (T2DM). Functioning as a high-reactivity electrophile, this acid chloride facilitates the introduction of the 4-(pyrazin-2-yloxy)phenyl pharmacophore into drug candidates via amidation reactions.
Its structural significance lies in the ether linkage between the electron-deficient pyrazine ring and the phenyl group, a motif that enhances metabolic stability and binding affinity in the allosteric site of the glucokinase enzyme.
Chemical Profile
| Property | Specification |
| CAS Number | 921938-96-7 |
| IUPAC Name | 4-[(6-Methylpyrazin-2-yl)oxy]benzoyl chloride |
| Molecular Formula | C₁₂H₉ClN₂O₂ |
| Molecular Weight | 248.66 g/mol |
| Appearance | Off-white to pale yellow solid (low melting point) |
| Solubility | Soluble in DCM, THF, Toluene; Reacts with water/alcohols |
| Stability | Moisture sensitive; hydrolyzes to parent acid |
| Key Functional Groups | Acyl Chloride (Electrophile), Pyrazine (Heterocycle), Ether (Linker) |
Synthesis & Production Architecture
The industrial and laboratory-scale production of this compound follows a convergent pathway. The core challenge is the formation of the diaryl ether linkage, achieved via Nucleophilic Aromatic Substitution (
Retrosynthetic Analysis
The molecule is disassembled into two primary precursors:
-
2-Chloro-6-methylpyrazine : The electrophilic heterocyclic component.
-
4-Hydroxybenzoic acid (or ester) : The nucleophilic phenol component.
Detailed Synthetic Protocol
The following protocol describes the conversion from the carboxylic acid precursor (CAS 106449-16-5 for the acid) to the acid chloride.
Step 1: Ether Formation (
)
-
Reagents: 4-Hydroxybenzoic acid methyl ester, 2-Chloro-6-methylpyrazine, Potassium Carbonate (
). -
Solvent: DMF or DMSO (Polar aprotic is critical for
). -
Conditions: Heat to 80–100°C for 4–6 hours.
-
Mechanism: The phenoxide ion attacks the C-2 position of the pyrazine ring, displacing the chloride. The electron-withdrawing nitrogen atoms facilitate this substitution.
-
Note: Ester hydrolysis (LiOH/THF/Water) is required if starting with the ester to yield 4-[(6-Methylpyrazin-2-yl)oxy]benzoic acid .
Step 2: Acyl Chloride Formation (Activation)
-
Precursor: 4-[(6-Methylpyrazin-2-yl)oxy]benzoic acid (dried thoroughly).
-
Reagent: Thionyl Chloride (
) [Excess] or Oxalyl Chloride [1.2 eq] with DMF cat. -
Solvent: Toluene or Dichloromethane (DCM).
-
Procedure:
-
Suspend the acid in anhydrous Toluene.
-
Add
dropwise at room temperature. -
Heat to reflux (80°C) for 2–3 hours until gas evolution (
, ) ceases. -
Purification: Remove solvent and excess
under reduced pressure. Azeotrope with toluene to remove trace acid. -
Yield: Quantitative conversion is typical (>95%).
-
Synthesis Workflow Diagram
Figure 1: Convergent synthesis pathway from commercial building blocks to the target acid chloride.
Applications in Drug Discovery
The primary utility of 4-[(6-Methylpyrazin-2-yl)oxy]benzoyl chloride is in the development of Glucokinase Activators (GKAs) . Glucokinase (GK) acts as the glucose sensor in pancreatic
Mechanism of Action Integration
The benzoyl chloride moiety serves as the "warhead" to attach the Lipophilic Domain (the pyrazine-phenoxy group) to the H-Bonding Domain (typically an amine-containing heterocycle like thiazole or pyridine).
-
Pharmacophore Role: The pyrazine ring provides specific hydrophobic interactions within the allosteric site of Glucokinase, while the ether oxygen acts as a hydrogen bond acceptor.
-
Reaction: Amidation.
Representative Reaction: Amide Coupling
To synthesize a GKA candidate (e.g., similar to GKA50 analogues):
-
Dissolve the amine partner (e.g., 2-aminothiazole derivative) in anhydrous DCM/Pyridine.
-
Add 4-[(6-Methylpyrazin-2-yl)oxy]benzoyl chloride (1.1 eq) at 0°C.
-
Stir at RT for 2–4 hours.
-
Quench with
and extract.
Pharmacophore Logic Diagram
Figure 2: Assembly of Glucokinase Activators using the acid chloride to link functional domains.
Handling, Safety, and Stability
As an acid chloride, this compound is corrosive and highly reactive. Strict adherence to safety protocols is non-negotiable.
Hazard Identification[5][6]
-
GHS Classification: Skin Corr.[1] 1B (H314), Eye Dam. 1 (H318).
-
Reacts Violently with Water: Produces HCl gas and the corresponding benzoic acid.
-
Lachrymator: May cause severe eye and respiratory irritation.
Storage & Handling Protocol
-
Atmosphere: Handle strictly under Nitrogen or Argon.
-
Storage: Store at 2–8°C in a tightly sealed container. Desiccate to prevent hydrolysis.
-
Quenching: Quench excess reagent with Methanol (forms methyl ester) or dilute Sodium Bicarbonate solution. Do not add water directly to the bulk solid.
References
-
ChemWhat Database. (2025). 4-[(6-Methylpyrazin-2-yl)oxy]benzoyl chloride CAS#: 921938-96-7. Retrieved from
-
Sigma-Aldrich. (n.d.). Glucokinase Activator II (Acid Precursor Reference). Retrieved from
-
PubChem. (2025).[2] 4-[(6-methylpyrazin-2-yl)oxy]benzoic acid (Precursor Data). Retrieved from
- Review of Glucokinase Activators. (2018). Pyrazine-based GKAs and their synthesis via benzoyl chloride intermediates. Journal of Medicinal Chemistry. (Generalized reference to class synthesis).
